Cas no 155497-10-2 (Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate)

• Product Name: Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate
• CAS No: 155497-10-2
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• MDL: MFCD04039855
• CID: 65408
• PubChem ID: 329771080
• Update Time: 2025-05-26

Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate
• (1-Benzyl-pyrrolidin-3-ylmethyl)carbamic acid tert-butyl ester
• (1-Benzyl-pyrrolidin-3-ylmethyl)-carbamic acid tert-butyl ester
• 1-Benzyl-3-(Boc-amino)pyrrolidine
• 1-Benzyl-3-Boc-aminomethylpyrrolidine
• 1-Benzyl-3-N-Boc-aminomethyl-pyrrolidine
• tert-butyl N-[(1-benzylpyrrolidin-3-yl)methyl]carbamate
• tert-butyl ((1-benzylpyrrolidin-3-yl)methyl)carbam
• tert-butyl (1-benzylpyrrolidin-3-yl)methylcarbamate
• tert-Butyl [(1-benzylpyrrolidin-3-yl)methyl]carbamate
• MHRKPCRXBAHJGS-UHFFFAOYSA-N
• AB17395
• TRA0019742
• SCHEMBL3289146
• DTXSID40408425
• 1-Benzyl-3-(tert-butoxycarbonylaminomethyl)-pyrrolidine
• MFCD04039855
• FT-0677582
• 155497-10-2
• tert-Butyl((1-benzylpyrrolidin-3-yl)methyl)carbamate
• 1-benzyl-3-(RS)-(N-tert-butoxycarbonylaminomethyl)pyrrolidine
• FT-0771422
• CS-W012192
• SB47344
• AB53986
• DS-14526
• FT-0771819
• 1-benzyl-3-(tert-butoxycarbonylaminomethyl)pyrrolidine
• AKOS015838178
• Carbamic acid, N-[[1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester
• (1-Benzyl-pyrrolidin-3-ylmethyl)-carbamic acidtert-butyl ester
• (1-Benzyl-pyrrolidin-3-ylmethyl)-carbamic acid tert-butyl ester, AldrichCPR
• (R)-1-Benzyl-3-N-Boc-aminomethylpyrrolidine
• DB-016701
• Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate

• MDL： MFCD04039855
• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)18-11-15-9-10-19(13-15)12-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,18,20)
• InChI Key： MHRKPCRXBAHJGS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 290.19900
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 56.8-56.9°C
• Boiling Point: 400.1°C at 760 mmHg
• PSA: 41.57000
• LogP: 3.36200

Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate

Recent Advances in the Study of Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate (CAS: 155497-10-2)

The compound Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate (CAS: 155497-10-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the tert-butyl carbamate group and the benzylpyrrolidine moiety, make it a valuable scaffold for the design of novel pharmacophores. Researchers have explored its utility in the development of central nervous system (CNS) agents, given its ability to modulate neurotransmitter systems.

One of the most notable advancements in the study of this compound is its role in the synthesis of sigma receptor ligands. Sigma receptors, which are implicated in a range of neurological and psychiatric disorders, have been a focal point of recent drug discovery efforts. Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate has been utilized as a precursor in the development of sigma-1 receptor agonists, which show promise in the treatment of neuropathic pain and neurodegenerative diseases.

In addition to its applications in CNS drug development, this compound has also been investigated for its potential in oncology. Recent preclinical studies have demonstrated that derivatives of Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate exhibit antiproliferative activity against certain cancer cell lines. These findings suggest that further optimization of this scaffold could lead to the discovery of new anticancer agents with improved efficacy and reduced toxicity.

The synthesis of Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate has been refined in recent years, with researchers developing more efficient and scalable routes. One such method involves the reductive amination of 1-benzylpyrrolidin-3-one, followed by carbamate formation using di-tert-butyl dicarbonate. This approach has been shown to yield high purity product with excellent reproducibility, making it suitable for large-scale production.

Despite these promising developments, challenges remain in the optimization of Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed to fully realize the potential of this compound. Ongoing research is focused on structural modifications to enhance these properties while maintaining the desired biological activity.

In conclusion, Tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate (CAS: 155497-10-2) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span across multiple therapeutic areas, including CNS disorders and oncology. Continued research and development efforts are expected to yield novel derivatives with improved pharmacological profiles, further solidifying its importance in drug discovery.